Cas no 1252855-23-4 (1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1252855-23-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD22681811
• CID: 5085457
• PubChem ID: 130055301
• Update Time: 2025-06-27

1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-1H-pyrazole-3-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazole-3-carboxylic acid
• 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid
• 1252855-23-4
• F72291
• 1-(tert-butoxycarbonyl)pyrazole-3-carboxylic acid
• BS-47784
• 1-Boc-1H-pyrazole-3-carboxylic Acid
• 1-tert-Butoxycarbonylpyrazole-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-1H-pyrazole-3-carboxylicacid
• CS-0373037
• EN300-9601192
• 1-[(tert-butoxy)carbonyl]-1H-pyrazole-3-carboxylic acid

• MDL： MFCD22681811
• Inchi： 1S/C9H12N2O4/c1-9(2,3)15-8(14)11-5-4-6(10-11)7(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： LBNMIKIVJHHDNF-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC(C(=O)O)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid (CAS: 1252855-23-4)

1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid (CAS: 1252855-23-4) is a key intermediate in the synthesis of bioactive molecules, particularly in pharmaceutical and agrochemical applications. Recent studies highlight its utility in the development of novel heterocyclic compounds, which are pivotal in drug discovery due to their diverse pharmacological properties. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, biological relevance, and emerging trends in its utilization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a building block for pyrazole-based kinase inhibitors. Researchers utilized 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid to synthesize derivatives targeting EGFR and VEGFR-2, showing promising antitumor activity in vitro. The tert-butoxycarbonyl (Boc) group was critical for protecting the pyrazole nitrogen during subsequent coupling reactions, underscoring the compound's versatility in multistep syntheses.

In the field of antimicrobial development, a 2024 European Journal of Medicinal Chemistry paper reported its use in creating novel pyrazole-carboxamide hybrids. The carboxylic acid moiety enabled facile amide bond formation with various amines, yielding compounds with potent activity against drug-resistant Staphylococcus aureus (MIC values ≤2 µg/mL). Molecular docking studies suggested these derivatives interfere with bacterial cell wall biosynthesis, highlighting the scaffold's potential for antibiotic design.

Process chemistry advancements have also emerged. A recent Organic Process Research & Development article (2024) detailed a scalable (>100 g) synthetic route to 1252855-23-4 with 85% overall yield, employing continuous flow technology for the key cyclization step. This development addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained attention. A 2023 ACS Chemical Biology study utilized its carboxylic acid group to conjugate with E3 ligase ligands, creating degraders of oncogenic proteins. This application leverages both the structural rigidity of the pyrazole core and the functional handle provided by the carboxyl group.

Analytical characterization has progressed significantly. A 2024 Journal of Pharmaceutical and Biomedical Analysis report established validated HPLC-UV and LC-MS methods for quantifying 1252855-23-4 in complex matrices, with LODs of 0.1 µg/mL. These methods are critical for quality control in pharmaceutical manufacturing processes employing this intermediate.

Emerging applications include its use in metal-organic frameworks (MOFs) for drug delivery, as reported in a 2023 Chemical Communications paper. The compound's ability to coordinate with zinc ions while maintaining pharmaceutical activity creates hybrid materials with controlled release properties, opening new avenues in formulation science.

In conclusion, 1-(tert-butoxy)carbonyl-1H-pyrazole-3-carboxylic acid continues to demonstrate expanding utility across drug discovery and development. Recent literature confirms its importance as a multifunctional building block, with innovations in synthetic methodology, biological evaluation, and industrial-scale production positioning it as a compound of growing significance in medicinal chemistry.